Cas no 104704-27-0 (Acetamide,N-[2-(2-pyridinyldithio)ethyl]-)

Acetamide,N-[2-(2-pyridinyldithio)ethyl]- Properties

Names and Identifiers

• Acetamide,N-[2-(2-pyridinyldithio)ethyl]-
• 2-(acetamido)ethyl-2’-pyridyl disulfide
• 2-(acetamido)ethyl-2'-pyridyl disulfide
• N-[2-(pyridin-2-yldisulfanyl)ethyl]acetamide
• SCHEMBL10282203
• 2-Aepd
• DTXSID30146667
• 104704-27-0
• +Expand

• InChIKey： BUUANTVIKUHWDL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N2OS2/c1-8(12)10-6-7-13-14-9-4-2-3-5-11-9/h2-5H,6-7H2,1H3,(H,10,12)
• SMILES： CC(NCCSSC1=CC=CC=N1)=O

Computed Properties

• Exact Mass: 228.03926
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 228.03910536g/mol
• Heavy Atom Count: 14
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• PSA: 41.99